Cas no 139995-66-7 (Dibenzo[c,f]pyrazino[1,2-a]azepine-2(1H)-carboximidamide,3,4,10,14b-tetrahydro-, hydrochloride (1:1))

• Product Name: Dibenzo[c,f]pyrazino[1,2-a]azepine-2(1H)-carboximidamide,3,4,10,14b-tetrahydro-, hydrochloride (1:1)
• CAS No: 139995-66-7
• MF: C₁₈H₂₁ClN₄
• MW: 328.839142560959
• CID: 147211
• PubChem ID: 132268
• Update Time: 2025-04-19

Dibenzo[c,f]pyrazino[1,2-a]azepine-2(1H)-carboximidamide,3,4,10,14b-tetrahydro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Dibenzo[c,f]pyrazino[1,2-a]azepine-2(1H)-carboximidamide,3,4,10,14b-tetrahydro-, hydrochloride (1:1)
• Dibenzo[c,f]pyrazino[1,2-a]azepine-2(1H)-carboximidamide,3,4,10,14b-tetrahydro-, hydrochloride...
• FCC5
• 2-Carboxamidino-1,2,3,4,10,14b-hexahydrodibenzo(c.f.)pyranzino(1,2-a)azepine hydrochloride
• 2-N-Carboxamidinonormianserin
• 3,4,10,14b-tetrahydrodibenzo[c,f]pyrazino[1,2-a]azepine-2(1H)-carboximidamide hydrochloride (1:1)
• Dibenzo(c,f)pyrazino(1,2-a)azepine-2(1H)-carboximidamide, 3,4,10,14b-tetrahydro-, monohydrochloride
• DTXSID90930685
• 2,5-diazatetracyclo[13.4.0.02,7.08,13]nonadeca-1(19),8,10,12,15,17-hexaene-5-carboximidamide;hydrochloride
• 139995-66-7
• 3,4,10,14b-Tetrahydrodibenzo[c,f]pyrazino[1,2-a]azepine-2(1H)-carboximidamide--hydrogen chloride (1/1)

• Inchi： 1S/C18H20N4.ClH/c19-18(20)21-9-10-22-16-8-4-2-6-14(16)11-13-5-1-3-7-15(13)17(22)12-21;/h1-8,17H,9-12H2,(H3,19,20);1H
• InChI Key： NOXUYEBNEVPERW-UHFFFAOYSA-N
• SMILES： Cl.N12C3C=CC=CC=3CC3C=CC=CC=3C1CN(C(=N)N)CC2

Computed Properties

• Exact Mass: 328.145
• Monoisotopic Mass: 328.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 423
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.4Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: 477.9°Cat760mmHg
• Flash Point: 242.8°C